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Compound of Interest

Compound Name:
4-(4-bromophenyl)-2,6-dipyridin-2-

ylpyridine

Cat. No.: B1337420 Get Quote

An In-depth Technical Guide to the Physical Properties of 4'-(4-Bromophenyl)-2,2':6',2''-

terpyridine

This technical guide provides a comprehensive overview of the physical, chemical, and

spectroscopic properties of 4'-(4-Bromophenyl)-2,2':6',2''-terpyridine. It is intended for

researchers, scientists, and professionals in the fields of chemistry, materials science, and drug

development who are interested in the characteristics and synthesis of this compound.

Chemical and Physical Properties
4'-(4-Bromophenyl)-2,2':6',2''-terpyridine is a solid, crystalline compound that typically appears

as a white to light yellow powder.[1][2][3] It is a key building block in supramolecular chemistry

and for the synthesis of metal complexes used in various applications, including

photosensitizers and rigid-rod type molecular architectures.[4][5] The compound is noted to be

air-sensitive and should be stored in a cool, dark place under an inert atmosphere.[2][6] While

it has poor solubility in many common organic solvents, its solubility is highest in dimethyl

sulfoxide (DMSO).[5]

Table 1: General and Physical Properties
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Property Value Source

CAS Number 89972-76-9 [1][2][7]

Molecular Formula C₂₁H₁₄BrN₃ [1][7]

Molecular Weight 388.27 g/mol [2][3][8]

Appearance
White to light yellow

powder/crystal
[1][2][3]

Melting Point 162 °C [1][2][3]

143-145 °C [8]

Boiling Point (Predicted) 512.7 ± 45.0 °C [1]

Density (Predicted) 1.381 ± 0.06 g/cm³ [1]

| Purity | ≥97.0% (HPLC) |[2][3] |

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and characterization of 4'-(4-

Bromophenyl)-2,2':6',2''-terpyridine.

Table 2: Spectroscopic Data

Technique Data Highlights

¹H NMR (CDCl₃)

δ (ppm): 8.74 (s, 2H), 8.73 (d, 2H), 8.68 (d,
1H), 7.87 (t, 2H), 7.82 (m, 2H), 7.34 (t, 2H),
7.31 (m, 2H).[4]

¹³C NMR (CDCl₃)

δ (ppm): 156.01, 155.98, 149.2, 149.1, 138.7,

136.9, 132.7, 127.2, 123.9, 122.8, 121.3, 118.6.

[9]

UV-Vis Spectra available in spectral databases.[7]

| FTIR (KBr Wafer) | Spectra available in spectral databases.[7] |
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Crystal Structure
While the crystal structure of the title compound itself is not detailed in the provided results, the

structure of a closely related derivative, 4′-{4-[(2,2,5,5-tetramethyl-N-oxyl-3-pyrrolin-3-

yl)ethynyl]phenyl}-2,2′:6′,2′′-terpyridine, reveals key conformational features of the terpyridine

core.[10] The terpyridine group adopts an all-transoid conformation and is largely planar.[10]

The dihedral angles between the central pyridine ring and the two outer pyridine rings are

minimal, measured at 3.87 (5)° and 1.98 (5)°.[10] This planarity is a significant feature for its

application in forming structured metal complexes.

Experimental Protocols
High-Yield Synthesis via Two-Step Aldol Condensation
An improved, high-yield synthesis of 4'-(4-Bromophenyl)-2,2':6',2''-terpyridine has been

developed to overcome the low yields of earlier one-pot methods.[4][5] This two-step

procedure, based on the Kröhnke condensation, can increase the total yield from around 20%

to over 60%.[4][5]

Step 1: Synthesis of the Intermediate Azachalcone (2-[3-(4-bromophenyl)-1-oxoprop-2-

enyl]pyridine)

Reactants: 2-acetylpyridine and 4-bromobenzaldehyde.[4][5]

Procedure: The synthesis involves an aldol condensation reaction between 2-acetylpyridine

and 4-bromobenzaldehyde.[4] This intermediate, an azachalcone, is isolated before

proceeding to the next step.[4][11]

Step 2: Ring Closure to Form the Terpyridine

Reactants: The isolated azachalcone from Step 1 and N-[2-oxo-2-(2-pyridyl)ethyl]pyridinium

iodide.[4][5]

Reagents: Ammonium acetate serves as both a base and a ring closure agent.[4][12]

Procedure: The intermediate azachalcone is reacted with N-[2-oxo-2-(2-

pyridyl)ethyl]pyridinium iodide in the presence of ammonium acetate.[4][11] This reaction

sequence avoids the formation of polycondensation by-products that are common in one-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://journals.iucr.org/paper?lh5769
https://journals.iucr.org/paper?lh5769
https://journals.iucr.org/paper?lh5769
https://scispace.com/pdf/high-yield-preparation-of-4-4-bromophenyl-2-2-6-2-45cxj7sxdz.pdf
http://www.znaturforsch.com/ab/v58b/s58b0443.pdf
https://scispace.com/pdf/high-yield-preparation-of-4-4-bromophenyl-2-2-6-2-45cxj7sxdz.pdf
http://www.znaturforsch.com/ab/v58b/s58b0443.pdf
https://scispace.com/pdf/high-yield-preparation-of-4-4-bromophenyl-2-2-6-2-45cxj7sxdz.pdf
http://www.znaturforsch.com/ab/v58b/s58b0443.pdf
https://scispace.com/pdf/high-yield-preparation-of-4-4-bromophenyl-2-2-6-2-45cxj7sxdz.pdf
https://scispace.com/pdf/high-yield-preparation-of-4-4-bromophenyl-2-2-6-2-45cxj7sxdz.pdf
https://www.researchgate.net/publication/266588176_Large_Scale_Synthesis_of_4'-4-Bromophenyl-22'6'2-terpyridine_and_Nature_of_the_Mysterious_Green_By-product
https://scispace.com/pdf/high-yield-preparation-of-4-4-bromophenyl-2-2-6-2-45cxj7sxdz.pdf
http://www.znaturforsch.com/ab/v58b/s58b0443.pdf
https://scispace.com/pdf/high-yield-preparation-of-4-4-bromophenyl-2-2-6-2-45cxj7sxdz.pdf
https://www.isca.me/rjcs/Archives/v4/i10/15.ISCA-RJCS-2014-163.pdf
https://scispace.com/pdf/high-yield-preparation-of-4-4-bromophenyl-2-2-6-2-45cxj7sxdz.pdf
https://www.researchgate.net/publication/266588176_Large_Scale_Synthesis_of_4'-4-Bromophenyl-22'6'2-terpyridine_and_Nature_of_the_Mysterious_Green_By-product
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


step syntheses.[4] The final product can be purified by recrystallization, making this method

suitable for large-scale preparations (up to 100 g batches).[5]

Starting Materials

Reaction Sequence
2-Acetylpyridine

Aldol Condensation

4-Bromobenzaldehyde

N-[2-oxo-2-(2-pyridyl)ethyl]pyridinium iodide Kröhnke Condensation
(Ammonium Acetate)

Intermediate Azachalcone

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine

Step 1

Step 2

Click to download full resolution via product page

Caption: High-yield two-step synthesis workflow.

Conclusion
4'-(4-Bromophenyl)-2,2':6',2''-terpyridine is a well-characterized compound with defined

physical and spectroscopic properties. Its synthesis has been optimized to allow for high-yield,

large-scale production, facilitating its use in advanced materials and coordination chemistry

research. The data and protocols summarized in this guide provide a solid foundation for

scientists and researchers working with this versatile terpyridine derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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